4-methyl-N-naphthalen-1-yl-1,4-diazepane-1-carboxamide

• IUPAC Name: 4-methyl-N-naphthalen-1-yl-1,4-diazepane-1-carboxamide
• InChI: InChI=1S/C17H21N3O/c1-19-10-5-11-20(13-12-19)17(21)18-16-9-4-7-14-6-2-3-8-15(14)16/h2-4,6-9H,5,10-13H2,1H3,(H,18,21)
• InChI Key: OCVDXXDFQKQGRJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)C(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C17H21N3O
• Molecular Weight: 283.37 g/mol

Description

4-methyl-N-naphthalen-1-yl-1,4-diazepane-1-carboxamide, also known as Ro 15-4513, is a chemical compound that is used in scientific research to study the effects of alcohol on the brain. Ro 15-4513 is a selective antagonist of the benzodiazepine site on the GABA-A receptor, which is responsible for the sedative and anxiolytic effects of benzodiazepines. Ro 15-4513 has been shown to reverse the sedative effects of alcohol, suggesting that the benzodiazepine site on the GABA-A receptor is involved in the sedative effects of alcohol.

Mechanism of Action

4-methyl-N-naphthalen-1-yl-1,4-diazepane-1-carboxamide 15-4513 is a selective antagonist of the benzodiazepine site on the GABA-A receptor. The GABA-A receptor is a ligand-gated ion channel that is responsible for the inhibitory effects of the neurotransmitter GABA in the brain. Benzodiazepines, such as diazepam (Valium), bind to a specific site on the GABA-A receptor and enhance the inhibitory effects of GABA, leading to sedation and anxiolysis. 4-methyl-N-naphthalen-1-yl-1,4-diazepane-1-carboxamide 15-4513 binds to the same site on the GABA-A receptor as benzodiazepines, but instead of enhancing the inhibitory effects of GABA, it blocks the effects of benzodiazepines, leading to a reversal of sedation and anxiolysis.
Biochemical and Physiological Effects
4-methyl-N-naphthalen-1-yl-1,4-diazepane-1-carboxamide 15-4513 has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to reverse the sedative effects of alcohol, suggesting that the benzodiazepine site on the GABA-A receptor is involved in the sedative effects of alcohol. 4-methyl-N-naphthalen-1-yl-1,4-diazepane-1-carboxamide 15-4513 has also been shown to reduce the development of tolerance to the sedative effects of benzodiazepines, suggesting that it may be useful in the treatment of benzodiazepine dependence.

Advantages and Limitations for Lab Experiments

4-methyl-N-naphthalen-1-yl-1,4-diazepane-1-carboxamide 15-4513 has several advantages for use in laboratory experiments. It is a selective antagonist of the benzodiazepine site on the GABA-A receptor, meaning that it has a specific target and does not affect other receptors in the brain. It has been shown to be effective in reversing the sedative effects of alcohol and reducing the development of tolerance to benzodiazepines. However, there are also limitations to the use of 4-methyl-N-naphthalen-1-yl-1,4-diazepane-1-carboxamide 15-4513 in laboratory experiments. It has a short half-life, meaning that it must be administered frequently to maintain its effects. It also has limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 4-methyl-N-naphthalen-1-yl-1,4-diazepane-1-carboxamide 15-4513. One area of research is the development of new compounds that are more effective and have longer half-lives than 4-methyl-N-naphthalen-1-yl-1,4-diazepane-1-carboxamide 15-4513. Another area of research is the use of 4-methyl-N-naphthalen-1-yl-1,4-diazepane-1-carboxamide 15-4513 in the treatment of alcohol and benzodiazepine dependence. 4-methyl-N-naphthalen-1-yl-1,4-diazepane-1-carboxamide 15-4513 has been shown to reduce the development of tolerance to benzodiazepines, suggesting that it may be useful in the treatment of benzodiazepine dependence. Finally, 4-methyl-N-naphthalen-1-yl-1,4-diazepane-1-carboxamide 15-4513 may be useful in the development of new drugs that target the benzodiazepine site on the GABA-A receptor for the treatment of anxiety and other disorders.

Synthesis Methods

4-methyl-N-naphthalen-1-yl-1,4-diazepane-1-carboxamide 15-4513 can be synthesized using a multi-step process that involves the reaction of naphthalene with methylamine, followed by the reaction of the resulting compound with phosgene and then with 1,4-diazepane-1-carboxylic acid. The final product is purified using column chromatography.

Scientific Research Applications

4-methyl-N-naphthalen-1-yl-1,4-diazepane-1-carboxamide 15-4513 is used in scientific research to study the effects of alcohol on the brain. It has been shown to reverse the sedative effects of alcohol in animal models, suggesting that the benzodiazepine site on the GABA-A receptor is involved in the sedative effects of alcohol. 4-methyl-N-naphthalen-1-yl-1,4-diazepane-1-carboxamide 15-4513 has also been used to study the role of the GABA-A receptor in the development of alcohol dependence.